Cas no 1227571-62-1 (2,4-Diamino-5-(trifluoromethyl)pyridine)

• Product Name: 2,4-Diamino-5-(trifluoromethyl)pyridine
• CAS No: 1227571-62-1
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 2618882
• PubChem ID: 72219357
• Update Time: 2025-04-21

2,4-Diamino-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 1227571-62-1
• 2,4-DIAMINO-5-(TRIFLUOROMETHYL)PYRIDINE
• 5-(TRIFLUOROMETHYL)PYRIDINE-2,4-DIAMINE
• MB14883
• KEPCTJVUGOXJEE-UHFFFAOYSA-N
• 2,4-Diamino-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H6F3N3/c7-6(8,9)3-2-12-5(11)1-4(3)10/h1-2H,(H4,10,11,12)
• InChI Key： KEPCTJVUGOXJEE-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1N)N)(F)F

Computed Properties

• Exact Mass: 177.05138169Da
• Monoisotopic Mass: 177.05138169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų